Cas no 1479433-46-9 (7-Tert-butyl-1-benzofuran-3-carboxylic acid)

• Product Name: 7-Tert-butyl-1-benzofuran-3-carboxylic acid
• CAS No: 1479433-46-9
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• MDL: MFCD21281688
• CID: 5685193
• PubChem ID: 65670207
• Update Time: 2025-06-08

7-Tert-butyl-1-benzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS015009710
• 7-tert-butyl-1-benzofuran-3-carboxylic acid
• 1479433-46-9
• EN300-23664844
• 7-Tert-butyl-1-benzofuran-3-carboxylic acid

• MDL： MFCD21281688
• Inchi： 1S/C13H14O3/c1-13(2,3)10-6-4-5-8-9(12(14)15)7-16-11(8)10/h4-7H,1-3H3,(H,14,15)
• InChI Key： GYZSNNDEQKBXPN-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C2=CC=CC(=C12)C(C)(C)C

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-Tert-butyl-1-benzofuran-3-carboxylic acid

Comprehensive Overview of 7-Tert-butyl-1-benzofuran-3-carboxylic acid (CAS No. 1479433-46-9)

7-Tert-butyl-1-benzofuran-3-carboxylic acid (CAS No. 1479433-46-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzofuran derivative is characterized by its unique molecular structure, featuring a tert-butyl group at the 7-position and a carboxylic acid functional group at the 3-position. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

The growing interest in 7-Tert-butyl-1-benzofuran-3-carboxylic acid is closely tied to its potential applications in drug discovery. Researchers are increasingly exploring benzofuran-based compounds due to their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The tert-butyl substituent enhances the compound's lipophilicity, which can improve membrane permeability—a critical factor in drug design. This aligns with current trends in small molecule therapeutics, where optimizing bioavailability is a key focus area.

From a synthetic chemistry perspective, CAS No. 1479433-46-9 serves as a versatile building block. Its carboxylic acid moiety allows for straightforward derivatization through amidation, esterification, or other coupling reactions. This flexibility makes it particularly useful in combinatorial chemistry and high-throughput screening platforms, which are widely employed in modern drug development pipelines. Recent publications have highlighted its role in creating heterocyclic scaffolds for targeted protein modulation.

In material science, the benzofuran core of this compound contributes to interesting optoelectronic properties. There's emerging research on its potential in organic semiconductors and light-emitting diodes (OLEDs), especially when combined with other conjugated systems. The tert-butyl group can influence crystallinity and solubility—parameters crucial for device performance. These applications resonate with the global push toward sustainable electronics and green chemistry initiatives.

Analytical characterization of 7-Tert-butyl-1-benzofuran-3-carboxylic acid typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography. Purity assessment is critical, as trace impurities can significantly impact downstream applications. This underscores the importance of reliable chemical synthesis protocols and rigorous quality control measures—topics frequently searched by industrial chemists and academic researchers alike.

The compound's stability profile and storage conditions are practical considerations for laboratory personnel. While not classified as hazardous under standard protocols, proper handling of organic acids should follow good laboratory practices (GLP). This includes appropriate container materials (e.g., glass or certain plastics) and protection from moisture—a common query among first-time users of this chemical.

Market availability of CAS No. 1479433-46-9 has expanded in recent years, with several specialty chemical suppliers offering it in research quantities. Pricing trends reflect its niche status, with cost variations depending on purity grades and batch sizes. Procurement specialists often search for bulk synthesis options or custom derivatives, indicating growing industrial interest beyond academic circles.

Future research directions for this compound may explore its structure-activity relationships in greater depth, particularly in medicinal chemistry applications. Computational modeling studies could provide insights into its molecular interactions with biological targets, potentially unlocking new therapeutic avenues. Additionally, its incorporation into metal-organic frameworks (MOFs) or polymeric materials presents untapped opportunities in materials engineering.

For researchers working with 7-Tert-butyl-1-benzofuran-3-carboxylic acid, staying updated with patent literature is advisable. Several recent filings describe novel synthetic routes and applications, particularly in bioconjugation chemistry and prodrug development. This intellectual property landscape influences both commercial availability and research directions—an aspect often overlooked in technical discussions about the compound.

Environmental considerations regarding benzofuran derivatives are becoming increasingly relevant. While this specific compound isn't classified as an environmental hazard, proper waste disposal methods should be followed according to institutional guidelines. The green chemistry metrics of its synthesis—such as atom economy and solvent selection—are areas where improvements could align with broader sustainability goals in chemical manufacturing.

In conclusion, 7-Tert-butyl-1-benzofuran-3-carboxylic acid (CAS No. 1479433-46-9) represents a compelling case study in multifunctional organic compounds. Its dual relevance to pharmaceutical research and advanced materials development ensures continued scientific interest. As analytical techniques advance and application spaces expand, this compound will likely maintain its position as a valuable tool in both academic and industrial settings.